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Compound of Interest |

Compound Name: RU1968 bis-TFA salt
CAS No.: 171336-24-6
Cat. No.: B610587
. J

This guide provides an in-depth technical overview of RU1968 bis-TFA salt, a pivotal tool for
researchers in reproductive biology, ion channel physiology, and drug development. We will
delve into its core chemical properties, mechanism of action, and practical applications, offering
field-proven insights to empower your research.

Core Chemical Identity of RU1968 bis-TFA Salt

RU1968 is a steroidal derivative that has gained prominence as a potent inhibitor of the sperm-
specific cation channel, CatSper.[1][2][3] The compound is most commonly supplied as a bis-
trifluoroacetate (bis-TFA) salt. It is crucial to note that the frequently cited CAS number,
171336-24-6, refers to the free base of the molecule.[1][4][5] The bis-TFA salt form has distinct
properties, which are summarized below.
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Chemical Identifier

Value

Source

Compound Name

RU1968 bis-TFA salt

Multiple

CAS Number (Free Base)

171336-24-6

[1]141[5]

Molecular Formula (bis-TFA

salt)

C28H40F6N205

[5]

Molecular Weight (bis-TFA

salt)

598.63 g/mol

[5]

IUPAC Name (bis-TFA salt)

(8S,95,13S,14S,17S)-17-[1-[2-
(dimethylamino)ethylamino]eth
yl]-13-methyl-
6,7,8,9,11,12,14,15,16,17-
decahydrocyclopenta[a]phena
nthren-3-ol;bis(2,2,2-

trifluoroacetic acid)

PubChem

INChl (bis-TFA salt)

INChl=1S/C24H38N20.2C2HF
302/c1-16(25-13-14-
26(3)4)22-9-10-23-21-7-5-17-
15-18(27)6-8-19(17)20(21)11-
12-24(22,23)2;23-
2(4,5)1(6)7/h6,8,15-16,20-
23,25,27H,5,7,9-14H2,1-
4H3;2(H,6,7)/t16?,20-,21-,22-,
23+,24-;;/m1../s1

PubChem

SMILES (bis-TFA salt)

CC(IC@H]ICC[C@@H]2[C@
@]1(CC[C@H]3[C@H]2CCC4
=C3C=CC(=C4)0)C)NCCN(C)
C.C(=0)(C(F)(F)F)0.C(=0)
(CRFFO

PubChem

A Note on Stereochemistry: A significant challenge in the synthesis and application of RU1968

is its complex stereochemistry. The molecule contains multiple chiral centers, leading to a

mixture of diastereomeric pairs of enantiomers.[2][3] This inherent complexity has historically
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hampered its widespread availability and necessitates careful consideration in experimental
design and data interpretation.[2][3]

Mechanism of Action: Potent and Selective
Inhibition of the CatSper lon Channel

RU1968 functions as a potent, cross-species inhibitor of the CatSper (cation channel of sperm)
ion channel.[1][3][6] This channel is a crucial component of the molecular machinery that
governs sperm motility and is essential for male fertility.

The CatSper channel is a voltage-gated calcium channel with a unique sensitivity to both pH
and various signaling molecules, most notably progesterone.[3] Progesterone, released by
cumulus cells surrounding the oocyte, acts as a potent activator of CatSper, triggering a rapid
influx of calcium ions (Ca2+) into the sperm flagellum.[3] This Ca2+ surge is a critical event that
initiates a cascade of physiological responses, including:

o Hyperactivated motility: A vigorous, asymmetrical swimming pattern necessary for navigating
the female reproductive tract and penetrating the egg's outer layers.

o Chemotaxis: Directed swimming towards the oocyte, guided by chemical cues.

o Acrosome reaction: The release of enzymes from the sperm head that facilitates fertilization.

[3]

RU1968 exerts its inhibitory effect by directly blocking the CatSper channel, thereby preventing
the progesterone-induced Ca2+ influx.[1][6] This action effectively mimics the dysfunction of the
CatSper channel, leading to a suppression of the downstream physiological events essential
for fertilization.[6]

Activates

— edaies AL Sperm Hyperactivation
CatSper Channel @ Sperm Hyperactivatior
RU1968 bis-TFA Inhibits
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Figure 1. Mechanism of RU1968 action on the CatSper signaling pathway.

Potency and Selectivity

RU1968 demonstrates significant potency in inhibiting CatSper-mediated Ca2+ signals. Studies
have reported IC50 values of 4 uM and 3.8 uM for the suppression of progesterone- and
prostaglandin-induced Ca2+ influx in human sperm, respectively.[1]

A key advantage of RU1968 is its selectivity for CatSper over the closely related potassium
channel Slo3, which is also present in sperm.[1][6] RU1968 exhibits an approximately 15-fold
lower potency for inhibiting human Slo3 compared to CatSper, making it a valuable tool for
dissecting the specific roles of these two channels in sperm physiology.[6]

The Role of the bis-TFA Salt Form

The use of trifluoroacetic acid (TFA) to create a salt form of a research compound is a common
practice in medicinal chemistry and pharmacology. TFA acts as a strong ion-pairing agent,
which can enhance the solubility and stability of the parent molecule.[7] For basic compounds
like RU1968, the formation of a bis-TFA salt can improve its handling characteristics and
ensure more consistent and reproducible results in experimental settings.

Experimental Protocols and Methodologies

RU1968 bis-TFA salt is a versatile tool for investigating sperm physiology. Below are detailed
protocols for its application in common experimental assays.

Calcium Imaging in Human Sperm

This protocol outlines a method for measuring changes in intracellular calcium concentration
([Ca2+]i) in human sperm using a fluorescent indicator.

Materials:
e RU1968 bis-TFA salt

e Human semen samples from healthy donors
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e Human Tubal Fluid (HTF) medium
e Fluo-4 AM calcium indicator
e Progesterone
o 384-well microplates
e Fluorescence plate reader
Procedure:
e Sperm Preparation:
o Collect semen samples and allow them to liquefy for 30-60 minutes at 37°C.
o Isolate motile sperm using a swim-up procedure in HTF medium.
o Wash the sperm pellet by centrifugation and resuspend in fresh HTF medium.
e Calcium Indicator Loading:
o Incubate the sperm suspension with 5 uM Fluo-4 AM for 45 minutes at 37°C in the dark.

o Wash the sperm twice by centrifugation to remove excess dye and resuspend in HTF
medium.

o Experimental Setup:
o Aliquot the Fluo-4 AM-loaded sperm suspension into the wells of a 384-well plate.
o Prepare serial dilutions of RU1968 bis-TFA salt in HTF medium.

o Add the RU1968 dilutions to the appropriate wells and incubate for a predetermined time
(e.g., 10-15 minutes).

e Measurement of Calcium Influx:

o Measure the baseline fluorescence using a plate reader.
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o Stimulate the sperm with a final concentration of 1-10 uM progesterone.

o Immediately begin recording the fluorescence intensity over time to measure the change
in [Ca2+]i.

o Data Analysis:

o Calculate the change in fluorescence (AF) by subtracting the baseline fluorescence from
the peak fluorescence after progesterone addition.

o Normalize the data to a positive control (progesterone alone) and a negative control
(vehicle).

o Plot the dose-response curve for RU1968 inhibition and calculate the 1C50 value.
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Figure 2. Workflow for assessing RU1968 inhibition of calcium influx.
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Sperm Motility Analysis

This protocol describes how to assess the effect of RU1968 on sperm motility using computer-
assisted sperm analysis (CASA).

Materials:

RU1968 bis-TFA salt

Human semen samples

HTF medium

Progesterone

CASA system

Procedure:

e Sperm Preparation:

o Prepare motile sperm as described in the calcium imaging protocol.

o Capacitate the sperm by incubating in HTF medium supplemented with bovine serum
albumin (BSA) for 3-4 hours at 37°C.

e Treatment:

o Treat the capacitated sperm with various concentrations of RU1968 bis-TFA salt or
vehicle control for a defined period.

o In some experiments, co-incubate with progesterone to assess the inhibition of stimulated
motility.

¢ Motility Assessment:

o Load a small aliquot of the treated sperm suspension into a pre-warmed analysis
chamber.
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o Analyze the sample using a CASA system to determine various motility parameters,
including:

» Total motility (%)

» Progressive motility (%)

= Curvilinear velocity (VCL)

» Straight-line velocity (VSL)
» Average path velocity (VAP)

» Amplitude of lateral head displacement (ALH)

» Data Analysis:

o Compare the motility parameters between the RU1968-treated groups and the control
groups.

o Determine the concentration-dependent effects of RU1968 on basal and progesterone-
stimulated motility.

Off-Target Considerations and Limitations

While RU1968 is a relatively selective CatSper inhibitor, it is essential to be aware of potential
off-target effects. The parent compound has been reported to interact with sigma receptors in
somatic cells.[8] Although the action of RU1968 on sperm does not appear to involve sigma
receptor activation, this interaction should be considered when designing experiments,
particularly in non-sperm cell types or in vivo studies.[8]

Conclusion and Future Directions

RU1968 bis-TFA salt is an indispensable pharmacological tool for elucidating the complex role
of the CatSper ion channel in sperm physiology and fertilization. Its potent and selective
inhibitory activity allows for the precise dissection of CatSper-mediated signaling pathways.
The experimental protocols provided in this guide offer a solid foundation for researchers to
incorporate RU1968 into their studies.
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Future research may focus on the development of RU1968 analogs with improved selectivity

and pharmacokinetic properties. Furthermore, the use of RU1968 in conjunction with advanced

imaging and electrophysiological techniques will continue to unravel the intricate mechanisms

governing sperm function and may pave the way for novel strategies in fertility and

contraception.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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